Cas no 151163-95-0 (1H-Pyrrole-1-aceticacid, 2-acetyl-)

• Product Name: 1H-Pyrrole-1-aceticacid, 2-acetyl-
• CAS No: 151163-95-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 99650
• PubChem ID: 45082641
• Update Time: 2025-04-18

1H-Pyrrole-1-aceticacid, 2-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-aceticacid, 2-acetyl-
• 2-(2-acetylpyrrol-1-yl)acetic acid
• 1H-Pyrrole-1-acetic acid, 2-acetyl- (9CI)
• 2-(2-Acetyl-1H-pyrrol-1-yl)acetic acid
• 151163-95-0
• (2-Acetyl-1H-pyrrol-1-yl)acetic acid
• DTXSID60665311

• Inchi： 1S/C8H9NO3/c1-6(10)7-3-2-4-9(7)5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： JEDMETMFXSGOCH-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CN1CC(=O)O

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 0.4

Experimental Properties

• PSA: 59.3